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Compound of Interest

Compound Name: Trioctacosyl phosphate

Cat. No.: B15178662 Get Quote

A thorough review of scientific literature and public databases reveals no specific information

on the application of Trioctacosyl phosphate in drug delivery systems.

Extensive searches have been conducted to gather data regarding the use of Trioctacosyl
phosphate for encapsulating, targeting, or delivering therapeutic agents. These searches have

not yielded any published research papers, patents, or clinical trials detailing its use in this

capacity. The scientific community's focus on phosphate-containing compounds in drug delivery

has primarily been on other molecules.

It is possible that:

Research on Trioctacosyl phosphate in drug delivery is in very early, unpublished stages.

The compound may be known by a different chemical name or designation in the context of

drug delivery research.

The compound may have been investigated and found unsuitable for such applications, and

therefore the results were not published.

While we cannot provide specific application notes for Trioctacosyl phosphate, we can offer

insights into the use of other long-chain phosphate-containing lipids and polymers in drug

delivery as a frame of reference. These related compounds are often used to formulate

nanoparticles, liposomes, and other carrier systems.
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General Principles of Phosphate-Based Drug
Delivery Systems
Phosphate-containing molecules are integral to various drug delivery platforms due to their

biocompatibility and versatile chemical properties. They are key components of:

Liposomes: Phospholipids, which form the bilayer of liposomes, are phosphate esters. These

vesicles can encapsulate both hydrophilic and hydrophobic drugs.

Lipid Nanoparticles (LNPs): Similar to liposomes, LNPs utilize phospholipids and other lipids

to form a stable core for carrying therapeutic payloads, most notably nucleic acids like

mRNA.

Polymeric Nanoparticles: Phosphate groups can be incorporated into polymers to modulate

their properties, such as biodegradability and interaction with biological systems.

Alternative Phosphate-Containing Compounds in
Drug Delivery
For researchers interested in phosphate-based delivery systems, several classes of

compounds are well-documented:

Phospholipids: A vast array of phospholipids with varying acyl chain lengths and head groups

are commercially available for liposome and LNP formulation.

Calcium Phosphate Nanoparticles: These inorganic nanoparticles are biodegradable and

have been explored for the delivery of DNA, siRNA, and various drugs.[1][2][3][4]

Polyphosphoesters: These are biodegradable polymers with a phosphate backbone, which

can be formulated into nanoparticles for controlled drug release.

We advise researchers interested in novel long-chain phosphate esters for drug delivery to

begin with fundamental in vitro studies to assess cytotoxicity, drug loading capacity, and

formulation stability.
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Due to the absence of specific data on Trioctacosyl phosphate in drug delivery, we are

unable to provide quantitative data tables, experimental protocols, or signaling pathway

diagrams as requested. We recommend consulting scientific databases with alternative search

terms or focusing on the well-established phosphate-based delivery systems mentioned above.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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